2,4,6-Trichloro-N-methylbenzene-1-sulfonamide

• IUPAC Name: 2,4,6-trichloro-N-methylbenzenesulfonamide
• InChI: InChI=1S/C7H6Cl3NO2S/c1-11-14(12,13)7-5(9)2-4(8)3-6(7)10/h2-3,11H,1H3
• InChI Key: LSCRUGREZWRRIW-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=C(C=C(C=C1Cl)Cl)Cl
• Molecular Formula: C7H6Cl3NO2S
• Molecular Weight: 274.5 g/mol

Description

2,4,6-Trichloro-N-methylbenzene-1-sulfonamide is a chemical compound with the molecular formula C7H6Cl3NO2S. It has a molecular weight of 274.55.

Synthesis Analysis

The synthesis of 2,4,6-Trichloro-N-methylbenzene-1-sulfonamide involves the reaction of 2,4,6-trichorobenzenesulfonic acid chloride with a 40% strength aqueous methylamine solution. The reaction is carried out in 1,4-dioxane at room temperature for 30 minutes.

Molecular Structure Analysis

The InChI code for 2,4,6-Trichloro-N-methylbenzene-1-sulfonamide is 1S/C7H6Cl3NO2S/c1-11-14(12,13)7-3-5(9)4(8)2-6(7)10/h2-3,11H,1H3.

Synthesis routes and methods

Procedure details

40% strength aq. methylamine soln. (36.0 g, 464 mmol) was added dropwise to a soln. of 2,4,6-trichorobenzenesulfonic acid chloride (10.0 g, 35.7 mmol) in 1,4-dioxane (60 ml) and the mixture was stirred at RT for 30 min. Water (500 ml) was then added, with vigorous stirring, whereupon a white precipitate formed, which was filtered out and dried over potassium hydroxide in a desiccator.